Cas no 101077-25-2 (1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-8-methyl-, hydrochloride (1:1))

1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-8-methyl-, hydrochloride (1:1) structure
101077-25-2 structure
Product Name:1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-8-methyl-, hydrochloride (1:1)
CAS No:101077-25-2
MF:C13H18ClN
MW:223.741722583771
CID:168601
PubChem ID:3063560
Update Time:2025-04-19

1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-8-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-8-methyl-, hydrochloride (1:1)
    • 8-Methyljulolidine hydrochloride
    • 1H,5H-Benzo(ij)quinolizine, 2,3,6,7-tetrahydro-8-methyl-, hydrochloride
    • 2,3,6,7-Tetrahydro-8-methyl-1H,5H-benzo(ij)quinolizine hydrochloride
    • AC1MI5WA
    • LS-40262
    • NSC160044
    • NSC-160044
    • 101077-25-2
    • DTXSID90143718
    • Inchi: 1S/C13H17N.ClH/c1-10-6-7-11-4-2-8-14-9-3-5-12(10)13(11)14;/h6-7H,2-5,8-9H2,1H3;1H
    • InChI Key: DCMRGBSVWSMSQZ-UHFFFAOYSA-N
    • SMILES: Cl.N12CCCC3=CC=C(C)C(CCC1)=C23

Computed Properties

  • Exact Mass: 223.11294
  • Monoisotopic Mass: 223.113
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Boiling Point: 343.3°Cat760mmHg
  • Flash Point: 146.2°C
  • PSA: 3.24
  • LogP: 3.56080
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